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Compound of Interest

4-amino-N-pyridin-4-
Compound Name: )
ylbenzenesulfonamide

cat. No.: B1309513

This technical guide provides a detailed overview of 4-amino-N-pyridin-4-
ylbenzenesulfonamide, including its nomenclature and a comparative analysis with its
isomers. Due to the limited availability of specific data for the titte compound, this guide
leverages information on the closely related and extensively studied isomer, sulfapyridine (4-
amino-N-pyridin-2-ylbenzenesulfonamide), to provide relevant context for researchers,
scientists, and drug development professionals.

Nomenclature and Synonyms

The systematic IUPAC name for the compound of interest is 4-amino-N-(pyridin-4-
yl)benzenesulfonamide.

A thorough search of chemical literature and databases reveals a notable scarcity of
information for this specific positional isomer. As such, there are no widely recognized common
names or synonyms for 4-amino-N-pyridin-4-ylbenzenesulfonamide.

In contrast, its well-known isomer, where the substitution is at the 2-position of the pyridine ring,
is named 4-amino-N-(pyridin-2-yl)benzenesulfonamide and is commonly known as
Sulfapyridine[1][2]. Another isomer, 4-amino-N-pyridin-3-ylbenzenesulfonamide, is also
documented|3].

Physicochemical and Pharmacokinetic Data
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There is a lack of published quantitative data for 4-amino-N-pyridin-4-
ylbenzenesulfonamide. However, for comparative purposes, the properties of Sulfapyridine
(the 2-yl isomer) are presented below. These values provide an expected range for related
sulfonamide compounds.

Sulfapyridine (4-amino-N-
Property pyridin-2- Reference
ylbenzenesulfonamide)

Molecular Formula C11H11N302S [4]
Molecular Weight 249.29 g/mol [1]
Melting Point 191 to 193 °C (376 to 379 °F)
Solubility Very slightly soluble in water

o Approximately 50% bound to
Protein Binding ] [4]
plasma proteins

Metabolism Hepatic (4]
Route of Elimination Renal
Half-life 6-14 hours [4]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 4-amino-N-pyridin-4-
ylbenzenesulfonamide are not readily available in the published literature. However, a general
synthetic route for N-pyridinylbenzenesulfonamides can be inferred from the synthesis of
related compounds, such as sulfapyridine and its derivatives.

A common synthetic pathway involves the reaction of a substituted aminopyridine with a
benzenesulfonyl chloride derivative. For the synthesis of sulfapyridine, this typically involves
the reaction of 2-aminopyridine with para-acetylaminobenzenesulfonyl chloride, followed by
hydrolysis of the acetyl group.

A patent describes a method for synthesizing sulfasalazine from 2-aminopyridine, which
includes the synthesis of sulfapyridine as an intermediate. The process involves:
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» A sulfamation reaction between 2-aminopyridine and para-acetylaminobenzene sulfonyl
chloride.

» Hydrolysis of the resulting compound to yield sulfapyridine[5].

Another patent details a preparation method for sulfasalazine starting from sulfapyridine, which
involves a diazotization reaction followed by a coupling reaction[4].

The following diagram illustrates a generalized workflow for the synthesis of this class of
compounds.
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A generalized synthetic workflow for N-pyridinylbenzenesulfonamides.

Biological Activity and Mechanism of Action

Specific biological activity data for 4-amino-N-pyridin-4-ylbenzenesulfonamide is not
available. However, based on its structural similarity to other sulfonamides, it is predicted to
have antimicrobial properties.

The mechanism of action for sulfonamides, such as sulfapyridine, is well-established. They act
as competitive inhibitors of the bacterial enzyme dihydropteroate synthetase (DHPS). This
enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to folic acid. Bacteria
require folic acid for the synthesis of nucleic acids (DNA and RNA) and some amino acids. By
inhibiting folic acid synthesis, sulfonamides halt bacterial growth and reproduction
(bacteriostatic effect)[4].

The following diagram illustrates the signaling pathway inhibited by sulfonamides.
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The mechanism of action of sulfonamide antibiotics.

Conclusion

While 4-amino-N-pyridin-4-ylbenzenesulfonamide is a structurally defined compound, there
is a significant lack of publicly available data regarding its synthesis, properties, and biological
activity. Researchers interested in this specific isomer may need to undertake de novo
synthesis and characterization. The information provided on the well-documented isomer,
sulfapyridine, serves as a valuable reference point for predicting the general characteristics
and potential biological activity of this class of compounds. Further research is warranted to
explore the potential of 4-amino-N-pyridin-4-ylbenzenesulfonamide and to delineate its
pharmacological profile in comparison to its isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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